Cas no 2034529-99-0 (N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034529-99-0
• MF: C₁₅H₁₁F₃N₄O₂S
• MW: 368.3337
• CID: 5353600
• Update Time: 2025-06-13

N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-6-(trifluoromethyl)nicotinamide
• N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C15H11F3N4O2S/c16-15(17,18)11-2-1-9(7-20-11)13(23)19-4-5-22-8-21-10-3-6-25-12(10)14(22)24/h1-3,6-8H,4-5H2,(H,19,23)
• InChI Key： LRVOUOITKVPUPK-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C2=C1C(N(C([H])=N2)C([H])([H])C([H])([H])N([H])C(C1=C([H])N=C(C(F)(F)F)C([H])=C1[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Additional information on N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide

Introduction to N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034529-99-0)

N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034529-99-0, belongs to a class of molecules that exhibit promising properties in the development of novel therapeutic agents.

The molecular structure of this compound incorporates several key elements that contribute to its pharmacological relevance. Specifically, the presence of a thieno[3,2-d]pyrimidine core and a trifluoromethyl group in the pyridine ring suggests potential interactions with biological targets that are critical for drug design. The thieno[3,2-d]pyrimidine scaffold is a well-known heterocyclic system that has been extensively studied for its role in various biological processes, including DNA replication and repair.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating fluorine atoms into drug molecules to enhance their metabolic stability and binding affinity. The trifluoromethyl group in this compound is a prime example of such an incorporation, which can significantly improve the pharmacokinetic properties of the molecule. This modification is particularly relevant in the context of developing treatments for diseases that require prolonged action and high bioavailability.

Moreover, the ethyl chain extending from the thieno[3,2-d]pyrimidine ring adds another layer of complexity to the molecule. This moiety can influence both the solubility and permeability of the compound, making it an important factor to consider during drug development. The ability to fine-tune these structural features allows researchers to optimize the compound for specific therapeutic applications.

In terms of biological activity, preliminary studies have suggested that N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The thieno[3,2-d]pyrimidine core has been shown to interact with various biological targets, including kinases and DNA-dependent protein kinases (DNA-PKs), which are crucial for cell cycle regulation and DNA repair mechanisms.

The trifluoromethyl group further enhances the potential bioactivity of the compound by increasing its lipophilicity and binding affinity. This modification has been widely used in drug development to improve the efficacy of small molecule inhibitors. For instance, trifluoromethylated compounds have demonstrated superior performance in clinical trials due to their improved pharmacokinetic profiles.

Recent research has also explored the use of this compound as a lead structure for developing novel antiviral agents. The unique structural features of N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide make it a promising candidate for targeting viral proteases and polymerases. These enzymes are essential for viral replication and are often targeted by antiviral drugs to inhibit viral spread.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the complex framework of the molecule. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets pharmaceutical standards.

In conclusion, N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034529-99-0) is a structurally sophisticated compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and heterocyclic scaffolds positions it as a valuable candidate for further investigation in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play a crucial role in developing next-generation therapeutic agents.